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Compound of Interest

Compound Name: Bis(trimethylsilyl) adipate

Cat. No.: B096323

In the dynamic environment of drug development and scientific research, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for the use of Bis(trimethylsilyl) adipate, ensuring the well-being of laboratory personnel and
the integrity of your research. Strict adherence to these protocols is crucial for minimizing risks
and establishing a secure and efficient workflow.

Chemical Identifier:

Name: Bis(trimethylsilyl) adipate

Synonyms: Hexanedioic acid, 1,6-bis(trimethylsilyl) ester

CAS Number: 18105-31-2

Molecular Formula: C12H26048Si2

Hazard Identification and Personal Protective Equipment (PPE):

Bis(trimethylsilyl) adipate is classified as a combustible liquid that causes serious eye
irritation.[1] It may also cause skin and respiratory tract irritation.[1][2] Furthermore, it is
moisture-sensitive and can react with water or moisture in the air.[2] Therefore, appropriate
personal protective equipment is mandatory to ensure safety.
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PPE Category

Specific Equipment

Reason for Use

Eye and Face Protection

Chemical safety goggles

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2]

Face shield (in addition to

goggles)

Recommended when there is

a significant risk of splashing.

Hand Protection

Neoprene or nitrile rubber

gloves

Provides a barrier against skin
contact, which can cause

irritation.[1]

Body Protection

Chemical-resistant lab coat

Protects against accidental
spills and contamination of

personal clothing.[1]

Closed-toe shoes

Prevents exposure from spills
and protects feet from dropped

objects.

Respiratory Protection

Use in a well-ventilated area or

fume hood

Minimizes inhalation of vapors,
which can irritate the

respiratory tract.[1][2]

Air-purifying respirator with

organic vapor cartridges

May be required if ventilation is
inadequate or for large-scale

operations.

Operational Plan for Handling Bis(trimethylsilyl) adipate:

A systematic approach to handling Bis(trimethylsilyl) adipate is critical to prevent exposure

and maintain the compound's integrity. The following step-by-step protocol should be followed:

e Preparation and Precaution:

o Ensure that a safety shower and eyewash station are readily accessible and in good

working order.[1]

o Work in a well-ventilated chemical fume hood.
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o Remove all potential ignition sources as the substance is a combustible liquid.[1]

o Have absorbent materials, such as vermiculite or sand, available for spill containment.

e Handling the Chemical:

o

Wear the appropriate PPE as detailed in the table above.

[¢]

Ground and bond containers when transferring the liquid to prevent static discharge.[1]

[e]

Avoid direct contact with skin, eyes, and clothing.[1]

[e]

Do not breathe in vapors or mists.[1]

o

As the compound is moisture-sensitive, handle it under dry conditions.[2] Consider using a
dry nitrogen atmosphere for transfers if the experiment is sensitive to moisture.

o

Use only non-sparking tools.[1]
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as acids, alcohols, oxidizing agents, and
peroxides.[1][2]

Disposal Plan:

Proper disposal of Bis(trimethylsilyl) adipate and its contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste containing Bis(trimethylsilyl) adipate, including unused product and
contaminated materials (e.g., gloves, absorbent paper), in a designated, labeled, and
sealed container.

o Do not mix with incompatible waste streams.
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o Disposal of Small Quantities (less than 50 mL):

o For small liquid spills, absorb the material onto an inert absorbent like vermiculite, sand, or
cat litter.[3]

o Once absorbed, the material should be placed in a sealed container and disposed of as
solid chemical waste.

o Disposal of Large Quantities (greater than 50 mL):

o Large quantities of unused Bis(trimethylsilyl) adipate should be collected by a licensed

hazardous waste disposal contractor.[3]
o Do not attempt to dispose of large quantities down the drain or in regular trash.
o Empty Container Disposal:

o Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected as hazardous waste.

o Once properly decontaminated, the container can be disposed of according to institutional

guidelines.

Workflow for Handling and Disposal:
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- Work in fume hood
- Remove ignition sources
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[Don Personal Protective Equipment (PPE)]
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Chemical Transfer:
- Ground/bond containers
- Avoid contact and inhalation
- Use non-sparking tools

Step 3

( Storage:
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)
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Spill/Small Quantity Disposal:
- Absorb with inert material
- Dispose as solid waste

Large Quantity Disposal:
- Licensed waste contractor
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Caption: Workflow for the safe handling and disposal of Bis(trimethylsilyl) adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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